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Compound of Interest

Compound Name: 4-Chloro-2-hydroxybenzaldehyde

Cat. No.: B058158 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical reagents is paramount. This guide provides immediate, essential safety

and logistical information for the use of 4-Chloro-2-hydroxybenzaldehyde (CAS No. 2420-26-

0), a common intermediate in pharmaceutical synthesis.[1] Adherence to these procedures is

critical for minimizing risk and ensuring the integrity of your research.

Hazard Summary: 4-Chloro-2-hydroxybenzaldehyde is a solid, typically a crystal or powder,

that poses several health risks. It is harmful if swallowed, causes skin irritation, and can lead to

serious eye irritation.[2] Inhalation of dust may cause respiratory irritation.[2] Therefore, the use

of appropriate personal protective equipment (PPE) is mandatory to prevent exposure.

Personal Protective Equipment (PPE)
A systematic approach to personal safety begins with the correct selection and use of PPE.

The following table summarizes the minimum required equipment for handling 4-Chloro-2-
hydroxybenzaldehyde.
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PPE Category Minimum Requirement
Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

For operations with a high risk

of splashing, a face shield

should be worn in addition to

goggles.[3][4] Eye protection

must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[2]

Hand Protection Chemical-resistant gloves.

Nitrile or neoprene gloves are

recommended.[4] Always

inspect gloves for tears or

punctures before use and

replace them regularly to

prevent permeation.[5]

Skin and Body Protection Laboratory coat.

A long-sleeved lab coat is

required. For larger quantities

or increased risk of exposure,

a chemical-resistant apron or

coveralls should be used.[2][3]

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

If dust is generated or if

working outside of a fume

hood, a NIOSH-approved

respirator (e.g., N95 dust

mask) should be used.[4][6]

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is crucial for minimizing exposure and preventing contamination. All

handling of 4-Chloro-2-hydroxybenzaldehyde, especially weighing and solution preparation,

should occur in a designated area, preferably within a chemical fume hood.

Experimental Protocol: General Weighing and Solution Preparation
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Preparation: Before handling the compound, ensure you are in a well-ventilated area, such

as a chemical fume hood. Don all required personal protective equipment as detailed in the

table above.

Weighing: Use a clean, dedicated spatula and weigh boat. To minimize dust generation,

handle the solid material carefully.

Dissolving: When preparing solutions, add the solid to the solvent slowly. Gently swirl or stir

the mixture to facilitate dissolution while avoiding splashes.

Cleanup: After the procedure, decontaminate all surfaces and equipment used. Dispose of

all contaminated waste, including PPE, according to the disposal plan.

Hygiene: Wash hands thoroughly with soap and water after handling is complete.[6]

Storage and Disposal Plan
Proper storage and waste management are critical components of the chemical handling

lifecycle.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][6]

To maintain product quality, some suppliers recommend storing under an inert atmosphere

(e.g., nitrogen or argon) at 2-8°C.[1][7]

Disposal:

All waste containing 4-Chloro-2-hydroxybenzaldehyde must be treated as hazardous

waste.

Solid Waste: Collect solid waste, including contaminated PPE and weighing paper, in a

sealed, properly labeled container for hazardous waste.

Liquid Waste: Collect all liquid waste in a sealed, properly labeled container for halogenated

organic waste.
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Dispose of all waste materials through an approved hazardous waste disposal plant,

following all local, state, and federal regulations.[2][6]

Workflow for Handling 4-Chloro-2-
hydroxybenzaldehyde
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Caption: A flowchart illustrating the key steps for safely handling 4-Chloro-2-
hydroxybenzaldehyde, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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